The intensity distributions and statistics of partially coherent light fields with random fluctuations have proven to be more robust than for coherent light. However, its full potential in practical applications has not been realized due to the lack of four-dimensional optical field measurement. Here, a general incoherent modal decomposition method of partially coherent light field is proposed and demonstrated experimentally. The decomposed random modes can be used to, but not limited to, reconstruct average intensity, cross-spectral density, and orthogonal decomposition properties of the partially coherent light fields. The versatility and flexibility of this method allows it to reveal the invariance of light fields and to retrieve embedded information after propagation through complex media. The Gaussian-shell-model beam and partially coherent Gaussian array are used as examples to demonstrate the reconstruction and even prediction of second-order statistics. This method is expected to pave the way for applications of partially coherent light in optical imaging, optical encryption, and antiturbulence optical communication.

The inverse Faraday effect is a magneto-optical process allowing the magnetization of matter by an optical excitation carrying a non-zero spin of light. This phenomenon was considered until now as symmetric; right or left circular polarizations generate magnetic fields oriented in the direction of light propagation or in the counter-propagating direction. Here, we demonstrate that by manipulating the spin density of light in a plasmonic nanostructure, we generate a chiral inverse Faraday effect, creating a strong magnetic field of 500 mT only for one helicity of the light, the opposite helicity producing this effect only for the mirror structure. This new optical concept opens the way to the generation of magnetic fields with unpolarized light, finding application in the ultrafast manipulation of magnetic domains and processes, such as spin precession, spin currents and waves, magnetic skyrmion or magnetic circular dichroism, with direct applications in data storage and data processing technologies.

We present a 1D reflective multi-level structural color design that incorporates Mie, plasmonic, and diffractive mechanisms in the same pixel. Comprised of a metallodielectric grating made of TiOx nanowires sandwiched between Ag thin film and Ag substrate, the design can exhibit either a Mie resonance or a localized plasmonic resonance depending on the polarization of incident light, resulting in dramatically different color states. Due to the periodicity, the grating also diffracts light, providing an additional color state. Since diffraction can be turned on or off by the degree of coherence of the incoming light, both Mie and plasmonic colors can be modulated using objective lenses with different numerical apertures. Exploiting the different color generating modes, we encode four layers of information in a pixel array, where each layer is unveiled using a different combination of excitation and imaging settings. These results introduce new possibilities for data encryption, anticounterfeiting, and data storage.

We propose a metasurface antenna capable of real-time holographic beam steering. An array of reconfigurable dipoles can generate on-demand far-field patterns of radiation through the specific encoding of meta-atomic states i.e., the configuration of each dipole. Suitable states for the generation of the desired patterns can be identified using iteration, but this is very slow and needs to be done for each far-field pattern. Here, we present a deep-learning-based method for the control of a metasurface antenna with point dipole elements that vary in their state using dipole polarizability. Instead of iteration, we adopt a deep learning algorithm that combines an autoencoder with an electromagnetic scattering equation to determine the states required for a target far-field pattern in real-time. The scattering equation from Born approximation is used as the decoder in training the neural network, and analytic Green’s function calculation is used to check the validity of Born approximation. Our learning-based algorithm requires a computing time of within 200 μs to determine the meta-atomic states, thus enabling the real-time operation of a holographic antenna.

This study proposes and demonstrates a novel label-free DNA biosensor using high quality optical microcavity functionalized by 3D DNA nanostructure probes. To achieve ultra-low limit DNA biosensing, optical sensing interface of the hollow-core, thin wall-thickness microcavity was functionalized by self-assembled DNA tetrahedral nanostructure (DTN) probes with size of 17 bp and length of ∼5.8 nm. High efficiency binding of the DTN probes with the optical sensor interface and the target ssDNA are achieved. Whispering gallery mode (WGM) spectra with high-Q factor of >107 are excited and traced for DNA detection inside the microfluidic channel of the microcavity, with a small sample volume of nL. Incorporation of nanoscale DTN probes onto surface of the optical microcavity makes it an effective way for increasing efficient probe density and eliminating entanglement between DNA probes, thus ∼1000 times lower detection limit is achieved as compared to using 1D ssDNA probes. Due to its desirable merits of label-free, ultra-low LoD, real time and compact size, the proposed DNA biosensor has broad application prospects in bioengineering and medical diagnosis.

Vanadium dioxide (VO2) is an attractive thermal-control material exhibiting low thermal hysteresis and excellent temperature cycling performance. However, the deficiencies including weak spectral shift and narrow-band absorption during insulating-metallic transitions hinder its application in optoelectronics. The transition metal dichalcogenides (TMDs) can provide a promising solution with their high dielectric properties and robust optical coupling. Here, we report a MoS2/VO2/Au/Si metasurface and investigate the dynamic tunability of its optical absorbance and structural color upon heating via spectroscopic ellipsometry measurements and numerical simulations. The first-principles calculations reveal that the dielectric absorptions of metallic and insulating VO2 oppositely response to temperature, closely related to the difference in the transitions of O-2p states. Finite-element simulations reveal that the introduction of MoS2 nanostructure induces more absorption peaks by 2∼3 and achieves strong absorption in the full wavelength range of visible light. The Fabry–Perot (F–P) resonance is the critical factor for the optimized optical absorption. The structural color is sensitive to environmental perturbations at high-ε state of VO2, lower oblique incidence angles, and heights of MoS2. This work seeks to facilitate the spectral modulation of phase change metamaterials and can be extended to photoelectric detection and temperature sensing applications.

The ultraviolet (UV) wavelength regime is attracting increasing attention because of its growing demand in semiconductor lithography, spectroscopy, and imaging applications owing to its high spatial resolution and high photon energy. However, beam shape control, beam delivery, and wavefront manipulation of UV laser beams usually require highly dedicated optics because of the strong UV absorption of most optical materials and the high surface precision required for tailoring short wavelengths, thus limiting a broader application of UV wavelengths. Here, we demonstrate a novel dynamic UV harmonic beam pattern control by manipulating the near-infrared (NIR) wavefront of the fundamental wavelength of a femtosecond pulse laser. The temporal and spatial coherences in an optical harmonic generation are known to be well preserved. Therefore, the spatial beam distribution of UV harmonic beams (λ = 400 and 266 nm for second and third harmonics, respectively) could be readily controlled by tailoring the wavefront of the driving infrared (IR) beam, and this approach can be expanded to higher-order harmonics in the vacuum ultraviolet (VUV) or extreme ultraviolet (EUV) regimes. Moreover, this enables fast polarization-sensitive UV beam switching at a speed of 6.7 frames/s in a depth-resolving manner. To efficiently separate the UV beam from the strong fundamental IR background beam, a non-collinear harmonic generation configuration is introduced. This facile dynamic UV beam control technique enables arbitrary wavefront control of UV laser beams for high-precision laser patterning, polarization-sensitive encryption, and 3D holograms.

Exciton resonances in monolayer transition-metal dichalcogenides (TMDs) provide exceptionally strong light–matter interaction at room temperature. Their spectral line shape is critical in the design of a myriad of optoelectronic devices, ranging from solar cells to quantum information processing. However, disorder resulting from static inhomogeneities and dynamical fluctuations can significantly impact the line shape. Many recent works experimentally evaluate the optical properties of TMD monolayers placed on a substrate and the line shape is typically linked directly to the material’s quality. Here, we highlight that the interference of the substrate and TMD reflections can strongly influence the line shape. We further show how basic, room-temperature reflection measurements allow investigation of the quantum mechanical exciton dynamics by systematically controlling the substrate reflection with index-matching oils. By removing the substrate contribution with properly chosen oil, we can extract the excitonic decay rates including the quantum mechanical dephasing rate. The results provide valuable guidance for the engineering of exciton line shapes in layered nanophotonic systems.

In this article, we propose all-dielectric carpet cloaks composed of jungle gym shaped dielectric unit cells and present a design strategy for three-dimensional (3-D) anisotropy control based on the transformation optics. The carpet cloaks are 3-D printable and operate with polarization independent incident waves in arbitrary incident angles due to the 3-D anisotropy control. Realizable anisotropic permittivities of cubic and rectangular unit cells are numerically studied based on the relative permittivity and loss tangent of ɛ r = 2.9 and tan δ = 0.02 of ultra-violet curing resin measured at the microwave frequency. It is shown that the unit cell has little frequency dependence even with the anisotropy in the low frequency range where the effective medium approximation is valid. A carpet cloak is designed based on the design method with a quasi-conformal coordinate transformation and implemented with the unit cells taking into account its realizable anisotropy. Polarization independent 3-D cloaking operations of the designed cloak are confirmed numerically. The designed cloak is fabricated by stereolithography 3-D printing technology and its cloaking performances are evaluated experimentally at 10 GHz. It is shown that non-specular reflections are well suppressed by the carpet cloak for both TE and TM incident waves with different incident angles of 30, 45, and 60°. Frequency independent cloaking operations are also shown experimentally in the X-band. The measured near-field distributions and bistatic radar cross sections are in good agreement with simulated predictions and the validity of the design method is confirmed.

Localized surface plasmon polaritons can confine the optical field to a single-nanometer-scale area, strongly enhancing the interaction between photons and molecules. Theoretically, the ultimate enhancement might be achieved by reducing the “photon size” to the molecular extinction cross-section. In addition, desired control of electronic transitions in molecules can be realized if the “photon shape” can be manipulated on a single-nanometer scale. By matching the photon shape with that of the molecular electron wavefunction, optically forbidden transitions can be induced efficiently and selectively, enabling various unconventional photoreactions. Here, we demonstrate the possibility of forming single-nanometer-scale, highly intense fields of optical vortices using designed plasmonic nanostructures. The orbital and spin angular momenta provided by a Laguerre–Gaussian beam are selectively transferred to the localized plasmons of a metal multimer structure and then confined into a nanogap. This plasmonic nano-vortex field is expected to fit the molecular electron orbital shape and spin with the corresponding angular momenta.